Cas no 2228191-20-4 (3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228191-20-4
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5922937
• PubChem ID: 165613619
• Update Time: 2025-05-20

3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid
• 2228191-20-4
• EN300-1751819

• Inchi： 1S/C10H14O3S/c1-6-4-8(7(2)14-6)5-10(3,13)9(11)12/h4,13H,5H2,1-3H3,(H,11,12)
• InChI Key： AAOZJNNGASDFGU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228191-20-4)

3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid, identified by the chemical compound code CAS No. 2228191-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, incorporating a thiophene ring with substituents that enhance its molecular complexity and potential biological activity. The structure of this molecule, featuring a hydroxymethylpropanoic acid moiety linked to a 2,5-dimethylthiophene core, positions it as a promising candidate for further exploration in drug discovery and material science applications.

The chemical properties of 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid are influenced by its aromatic thiophene ring and the functional groups attached to it. The presence of hydroxyl and methyl groups contributes to its solubility characteristics and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the electron-rich nature of the thiophene ring suggests potential interactions with biological targets, which has been a focus of recent research efforts.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse pharmacological profiles. Studies have demonstrated that derivatives of thiophene can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The structure-activity relationship (SAR) of these compounds is a critical area of investigation, with modifications to the thiophene core and attached functional groups often leading to enhanced biological activity. 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid represents an interesting case study in this context, as its unique substitution pattern may confer distinct biological properties compared to other thiophene derivatives.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The hydroxymethylpropanoic acid side chain provides a scaffold for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, modifications at the hydroxyl group could lead to the formation of esters or ethers, which might improve metabolic stability or bioavailability. Similarly, alterations to the methyl groups could fine-tune interactions with specific enzymatic or receptor targets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking and quantum mechanical calculations have been employed to predict the binding affinity of 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid to various biological targets. These studies have provided valuable insights into its mechanism of action and have identified key residues involved in binding interactions. Such computational approaches are particularly useful in reducing the time and cost associated with experimental screening, thereby accelerating the drug discovery process.

The synthesis of 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have made it possible to streamline synthetic routes while maintaining high efficiency. For example, transition metal-catalyzed cross-coupling reactions have been successfully applied to construct the thiophene core, while asymmetric hydrogenation techniques have been used to introduce chirality into the molecule.

Another area of interest is the exploration of green chemistry principles in the synthesis of this compound. Environmentally friendly solvents and catalytic systems are being increasingly adopted to minimize waste and reduce energy consumption. Such approaches align with global efforts to promote sustainable chemical manufacturing practices. Additionally, biocatalytic methods using enzymes as catalysts offer an alternative to traditional chemical synthesis, providing a more sustainable route to producing complex molecules like 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and specialty materials. Thiophene derivatives are known for their stability and resistance to degradation, making them suitable for use in coatings and polymers. Furthermore, their ability to interact with biological systems suggests applications in biosensors and diagnostic tools. As research continues to uncover new properties and uses for thiophene-based compounds like 3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid, their importance in modern science is likely to grow.

In conclusion,3-(2,5-dimethylthiophen-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228191-20-4) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its unique structural features make it an attractive candidate for further investigation into structure-activity relationships and synthetic methodologies. As advancements in computational chemistry and green chemistry continue to evolve,this molecule will undoubtedly play a crucial role in future scientific discoveries.